4,5-Dihydroxy-3,5-octadiene-2,7-dione, 95%

• IUPAC Name: 4,5-dihydroxyocta-3,5-diene-2,7-dione
• InChI: InChI=1S/C8H10O4/c1-5(9)3-7(11)8(12)4-6(2)10/h3-4,11-12H,1-2H3
• InChI Key: HLFIPASKZAVILY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C=C(C(=CC(=O)C)O)O
• Molecular Formula: C8H10O4
• Molecular Weight: 170.16 g/mol

Description

4,5-Dihydroxy-3,5-octadiene-2,7-dione, also known as Octa-3,5-diene-2,7-dione, 4,5-dihydroxy-, is a chemical compound with the molecular formula C8H10O4. It has an average mass of 170.163 Da and a monoisotopic mass of 170.057907 Da.

Molecular Structure Analysis

The molecular structure of 4,5-Dihydroxy-3,5-octadiene-2,7-dione consists of 8 carbon atoms, 10 hydrogen atoms, and 4 oxygen atoms. The structure also includes a double-bond stereo.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4,5-Dihydroxy-3,5-octadiene-2,7-dione include a density of 1.2±0.1 g/cm3. It has a boiling point of 310.7±42.0 °C at 760 mmHg. The molecular weight of the compound is 170.16 g/mol. The compound has a flash point of 155.9±24.4 °C.

Scientific Research Applications

4,5-Dihydroxy-3,5-octadiene-2,7-dione, 95% has been studied for its potential applications in biochemical and physiological studies. The compound has been used in research for its ability to act as an antioxidant, a reducing agent, and a free radical scavenger. It has also been used in studies to investigate the effects of oxidative stress on cells, as well as to investigate the effects of free radicals on DNA and proteins.

Mechanism of Action

4,5-Dihydroxy-3,5-octadiene-2,7-dione, 95% acts as an antioxidant by scavenging free radicals and reducing oxidative stress. It can also act as a reducing agent, which means that it can reduce the oxidation state of other molecules. In addition, 4,5-Dihydroxy-3,5-octadiene-2,7-dione, 95% can also act as a free radical scavenger, which means that it can scavenge and neutralize reactive oxygen species (ROS) such as superoxide radicals, hydroxyl radicals, and nitric oxide radicals.
Biochemical and Physiological Effects
4,5-Dihydroxy-3,5-octadiene-2,7-dione, 95% has been studied for its effects on biochemical and physiological processes. The compound has been shown to reduce oxidative stress and protect cells from oxidative damage. It has also been shown to reduce inflammation, improve mitochondrial function, and protect against DNA damage. In addition, 4,5-Dihydroxy-3,5-octadiene-2,7-dione, 95% has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The main advantage of using 4,5-Dihydroxy-3,5-octadiene-2,7-dione, 95% in lab experiments is that it is a relatively safe compound that is easy to synthesize and use in experiments. The compound is also relatively stable and can be stored for long periods of time. The main limitation of 4,5-Dihydroxy-3,5-octadiene-2,7-dione, 95% is that it is not very soluble in water, so it may not be suitable for experiments that require a high concentration of the compound.

Future Directions

There are several potential future directions for research involving 4,5-Dihydroxy-3,5-octadiene-2,7-dione, 95%. These include exploring its potential as an antioxidant, reducing agent, and free radical scavenger in other biological systems; investigating its effects on other biochemical and physiological processes; and studying its potential as an anti-inflammatory agent. Additionally, further research could be done to investigate the potential of 4,5-Dihydroxy-3,5-octadiene-2,7-dione, 95% as a therapeutic agent for diseases such as cancer, Alzheimer’s disease, and Parkinson’s disease. Finally, further research could be done to investigate the potential of 4,5-Dihydroxy-3,5-octadiene-2,7-dione, 95% as an industrial or agricultural agent.

Synthesis Methods

4,5-Dihydroxy-3,5-octadiene-2,7-dione, 95% can be synthesized by the reaction of 4,5-dihydroxybenzoic acid with sodium borohydride in the presence of a base and a solvent. The reaction is carried out in a two-phase system of water and an organic solvent, such as dichloromethane or ethyl acetate. The reaction is carried out at room temperature and the product is isolated by filtration and then recrystallized from aqueous ethanol.

Safety and Hazards

The compound 4,5-Dihydroxy-3,5-octadiene-2,7-dione is used for research purposes only and is not intended for human or veterinary use. There is no hazardous surcharge associated with this product.